Cas no 1261654-83-4 (3-(4-Amino-2-hydroxybenzoyl)pyridine)

• Product Name: 3-(4-Amino-2-hydroxybenzoyl)pyridine
• CAS No: 1261654-83-4
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4928893
• Update Time: 2025-06-25

3-(4-Amino-2-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-2-hydroxybenzoyl)pyridine

• Inchi： 1S/C12H10N2O2/c13-9-3-4-10(11(15)6-9)12(16)8-2-1-5-14-7-8/h1-7,15H,13H2
• InChI Key： DUTPEDPBIURYHF-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C1C=NC=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2

Additional information on 3-(4-Amino-2-hydroxybenzoyl)pyridine

3-(4-Amino-2-hydroxybenzoyl)pyridine: A Comprehensive Overview

The compound 3-(4-Amino-2-hydroxybenzoyl)pyridine (CAS No. 1261654-83-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, also referred to as AHPy (short for 3-(4-amino-2-hydroxybenzoyl)pyridine), has garnered attention due to its unique structural properties and functional groups. The molecule consists of a pyridine ring fused with a benzene ring, where the benzene ring is substituted with an amino group (-NH₂) at the para position and a hydroxyl group (-OH) at the ortho position. This arrangement makes AHPy a versatile compound with applications in fields such as pharmaceuticals, materials science, and analytical chemistry.

Recent studies have highlighted the importance of AHPy in the development of novel materials for optoelectronic devices. Researchers have explored its role as a building block for constructing organic semiconductors, where its conjugated π-system plays a crucial role in electron transport properties. The amino and hydroxyl groups on the benzene ring contribute to the molecule's ability to form hydrogen bonds, which is essential for creating stable molecular assemblies. These assemblies have been shown to exhibit promising photovoltaic properties, making AHPy a candidate for use in solar cell applications.

In the pharmaceutical industry, AHPy has been investigated for its potential as a drug delivery agent. Its ability to form inclusion complexes with various drugs has been exploited to enhance drug solubility and bioavailability. For instance, studies have demonstrated that AHPy can encapsulate hydrophobic drugs, such as certain anticancer agents, thereby improving their water solubility and reducing toxicity. This property makes AHPy a valuable tool in the design of targeted drug delivery systems.

The synthesis of AHPy involves a multi-step process that typically begins with the preparation of the benzoyl chloride derivative. This is followed by nucleophilic substitution reactions to introduce the amino and hydroxyl groups at specific positions on the benzene ring. The final step involves coupling this substituted benzoyl group with pyridine through an amide bond formation. Recent advancements in catalytic methods have enabled more efficient and selective synthesis of AHPy, reducing production costs and improving yield.

One of the most exciting developments involving AHPy is its application in sensing technologies. Due to its high sensitivity to environmental changes, such as pH variations and metal ion concentrations, AHPy has been used as a sensing material in various biosensors. For example, researchers have developed sensors based on AHPy that can detect trace amounts of heavy metal ions like lead (Pb²⁺) and mercury (Hg²⁺). These sensors offer high specificity and sensitivity, making them ideal for environmental monitoring applications.

Furthermore, AHPy has shown promise in catalysis applications. Its ability to act as a ligand in metalloenzyme mimics has led to its use in asymmetric catalysis reactions. By coordinating with transition metals such as palladium (Pd) and platinum (Pt), AHPy can facilitate various organic transformations with high enantioselectivity. This property opens up new avenues for the synthesis of chiral molecules, which are critical in pharmaceutical development.

In conclusion, 3-(4-Amino-2-hydroxybenzoyl)pyridine (CAS No. 1261654-83-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future technological innovations. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.